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Compound of Interest

Compound Name: 2-Bromocyclopentanone

Cat. No.: B1279250 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide details a robust chemoenzymatic strategy for the synthesis of

enantiomerically enriched 2-bromocyclopentanone, a valuable chiral building block in the

pharmaceutical industry. The core of this methodology lies in the enzymatic kinetic resolution of

a racemic precursor, 2-bromocyclopentanol, leveraging the high stereoselectivity of lipases.

This approach offers a powerful alternative to traditional asymmetric synthesis, often providing

high enantiopurity under mild reaction conditions.

Synthetic Strategy Overview
The chemoenzymatic synthesis of chiral 2-bromocyclopentanone is a three-step process that

begins with the chemical reduction of racemic 2-bromocyclopentanone to the corresponding

racemic alcohol. The racemate is then subjected to enzymatic kinetic resolution, followed by

the chemical oxidation of the desired enantiomerically enriched alcohol to the target chiral

ketone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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